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Compound of Interest

Compound Name: 4-Morpholinopiperidine

Cat. No.: B1299061 Get Quote

Essential Safety and Handling Guide for 4-
Morpholinopiperidine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for handling 4-Morpholinopiperidine, including detailed personal

protective equipment (PPE) protocols, operational procedures, and disposal plans.

Chemical Identifier:

Name: 4-Morpholinopiperidine

CAS Number: 53617-35-9[1]

Molecular Formula: C9H18N2O[1]

Hazard Identification and GHS Classification
4-Morpholinopiperidine is classified with the following hazards:

Skin Corrosion/Irritation: Category 1 or 2, causing skin irritation or severe skin burns.[2][3]

Serious Eye Damage/Eye Irritation: Category 1 or 2A, causing serious eye irritation or

damage.[2][3]
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Skin Sensitization: Sub-category 1B, may cause an allergic skin reaction.[2]

Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory

irritation.[3]

Hazardous to the Aquatic Environment (Long-term): Category 3, harmful to aquatic life with

long-lasting effects.[2]

Signal Word: Danger or Warning[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling 4-
Morpholinopiperidine. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specification and
Rationale

Eyes/Face
Safety Goggles with side-

shields or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes and

dust.[2] A face shield may be

appropriate for tasks with a

higher risk of splashing.[3]

Skin/Body Chemical-resistant Gloves

Gloves must be inspected prior

to use. The specific material

should be selected based on

chemical resistance and

duration of use.[3]

Laboratory Coat / Impervious

Clothing

A lab coat and close-toed

footwear are the minimum

requirements.[3] For larger

quantities or tasks with a

higher risk of exposure,

fire/flame resistant and

impervious clothing is

recommended.[2]

Respiratory
Full-face Respirator or use in a

Fume Hood

Handling should be done in a

well-ventilated area, preferably

a chemical fume hood.[3][4] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for safety.
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1. Preparation and Engineering Controls:

Work in a designated area, preferably within a certified chemical fume hood to minimize

inhalation exposure.[5]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[5]

Keep the container tightly closed when not in use.[3]

Avoid the generation of dust and aerosols.[4]

Use spark-proof tools and explosion-proof equipment if there is a risk of ignition.[2]

2. Weighing and Transferring:

Don all required PPE before handling the chemical.

Perform all weighing and transferring operations within a fume hood or other ventilated

enclosure.

Use care to avoid spills and the creation of dust.

Close the container securely immediately after use.

3. In Case of a Spill:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[5]

Ventilate the area.

For dry spills, use dry clean-up procedures to avoid generating dust.[4] Sweep up, shovel up,

or vacuum the material into a suitable, labeled container for disposal.[4]

For wet spills, absorb with an inert material and place into a suitable disposal container.[3]

Wash the spill area thoroughly with soap and water.[3]
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Prevent spilled material from entering drains or waterways.[4]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash occurs, get medical help.[2][3]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Chemical Waste: Dispose of 4-Morpholinopiperidine and any solutions containing it as

hazardous chemical waste.[2][3] Place in a clearly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with 4-
Morpholinopiperidine, such as gloves, paper towels, and disposable lab coats, should be

considered contaminated. Place these materials in a sealed, labeled container for hazardous

waste disposal.[4]
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Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste. Recycle containers if possible, or dispose of them in an

authorized landfill.[4]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 4-Morpholinopiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1299061?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinopiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinopiperidine
https://www.echemi.com/sds/4-morpholino-piperidine-pd2106231010.html
https://aksci.com/sds/Q685_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0953_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Morpholin_4_ylurea.pdf
https://www.benchchem.com/product/b1299061#personal-protective-equipment-for-handling-4-morpholinopiperidine
https://www.benchchem.com/product/b1299061#personal-protective-equipment-for-handling-4-morpholinopiperidine
https://www.benchchem.com/product/b1299061#personal-protective-equipment-for-handling-4-morpholinopiperidine
https://www.benchchem.com/product/b1299061#personal-protective-equipment-for-handling-4-morpholinopiperidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1299061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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